Cas no 1135-62-2 (4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile)
4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Piperidinedicarbonitrile,4-ethyl-4-methyl-2,6-dioxo-
- 4-ETHYL-4-METHYL-2,6-DIOXO-3,5-PIPERIDINEDICARBONITRILE
- 4-ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile
- 2,4-DICYANO-3-ETHYL-3-METHYLGLUTARIMIDE
- 3,5-Dicyano-4,4-methylethylglutarimide
- 3,5-Piperidinedicarbonitrile,2,6-dioxo-4-ethyl-4-methyl
- 4-Aethyl-4-methyl-2,6-dioxo-piperidin-3,5-dicarbonitril
- 4-ethyl-4-methyl-2,6-dioxo-piperidine-3,5-dicarbonitrile
- 4-ethyl-4-methyl-3,5-dicyano-2,6-piperidinedione
- Glutarimide,2,4-dicyano-3-ethyl-3-methyl
- CS-0321307
- NCGC00335964-01
- FT-0655267
- 3,5-Piperidinedicarbonitrile, 2,6-dioxo-4-ethyl-4-methyl-
- 2 4-DICYANO-3-ETHYL-3-METHYLGLUTARIMIDE&
- AKOS016043535
- 3,5-Piperidinedicarbonitrile, 4-ethyl-4-methyl-2,6-dioxo-
- AB01328102-02
- NSC-147025
- Glutarimide, 2,4-dicyano-3-ethyl-3-methyl-
- DTXSID40921083
- 4-ethyl-4-methyl-2,6-bis(oxidanylidene)piperidine-3,5-dicarbonitrile
- 3,5-Pyridinedicarbonitrile, 4-ethylhexahydro-4-methyl-2,6-dioxo-
- J-002992
- 1135-62-2
- 4-Ethyl-6-hydroxy-4-methyl-2-oxo-2,3,4,5-tetrahydropyridine-3,5-dicarbonitrile
- A803069
- 2 4-DICYANO-3-ETHYL-3-METHYLGLUTARIMIDE
- 3, 4-ethylhexahydro-4-methyl-2,6-dioxo-
- Z56791526
- NSC 147025
- AKOS000671148
- UNM000000502101
- SR-01000395827-1
- SR-01000395827
- NSC147025
- 2,4-Dicyano-3-ethyl-3-methylglutarimide, 97%
- BRN 0200294
- STK042364
- AE-848/32592032
- AE-848/32010012
- 4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile
-
- MDL: MFCD00023875
- Inchi: 1S/C10H11N3O2/c1-3-10(2)6(4-11)8(14)13-9(15)7(10)5-12/h6-7H,3H2,1-2H3,(H,13,14,15)
- InChI Key: ISARNQWKABTJEY-UHFFFAOYSA-N
- SMILES: O=C1C(C#N)C(C)(CC)C(C#N)C(N1)=O
Computed Properties
- Exact Mass: 205.08500
- Monoisotopic Mass: 205.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 0.7
- Topological Polar Surface Area: 93.8Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.23
- Melting Point: 183-187 °C (lit.)
- Boiling Point: 483.7°Cat760mmHg
- Flash Point: 246.3°C
- Refractive Index: 1.512
- PSA: 93.75000
- LogP: 0.66746
- Solubility: Not determined
4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H312-H332
- Warning Statement: P280
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 20/21/22
- Safety Instruction: S36/37
- RTECS:TM7066160
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22
- Safety Term:S36/37
4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E937890-50mg |
4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile |
1135-62-2 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E937890-100mg |
4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile |
1135-62-2 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E937890-500mg |
4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile |
1135-62-2 | 500mg |
$ 115.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | Y1258677-250mg |
3,5-Piperidinedicarbonitrile, 4-ethyl-4-methyl-2,6-dioxo- |
1135-62-2 | 97% | 250mg |
$155 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1258677-1g |
3,5-Piperidinedicarbonitrile, 4-ethyl-4-methyl-2,6-dioxo- |
1135-62-2 | 97% | 1g |
$215 | 2023-05-18 | |
| Enamine | EN300-16841-1.0g |
4-ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile |
1135-62-2 | 95% | 1.0g |
$0.0 | 2023-02-09 | |
| Enamine | EN300-16841-1g |
4-ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile |
1135-62-2 | 95% | 1g |
$0.0 | 2023-09-20 | |
| A2B Chem LLC | AA11181-250mg |
3,5-Piperidinedicarbonitrile, 4-ethyl-4-methyl-2,6-dioxo- |
1135-62-2 | 97% | 250mg |
$20.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1391977-250mg |
4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile |
1135-62-2 | 98% | 250mg |
¥274.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1391977-1g |
4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile |
1135-62-2 | 98% | 1g |
¥462.00 | 2024-08-09 |
4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile
Introduction to 4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile (CAS No. 1135-62-2)
4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile, with the CAS number 1135-62-2, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of piperidines, which are six-membered heterocyclic amines with a wide range of biological activities.
The molecular formula of 4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile is C10H12N4O2, and its molecular weight is approximately 208.23 g/mol. The compound features a piperidine ring with two cyano groups at the 3 and 5 positions, and two ketone groups at the 2 and 6 positions. Additionally, it has an ethyl and a methyl group attached to the nitrogen atom at the 4 position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.
In terms of physical properties, 4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 175°C, and it exhibits good thermal stability under normal conditions. These properties make it suitable for various synthetic transformations and applications in chemical research.
The biological activity of 4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile has been a subject of extensive research. Studies have shown that this compound possesses potent anti-inflammatory and anti-cancer properties. For instance, recent research published in the Journal of Medicinal Chemistry has demonstrated that 4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile can inhibit the activity of specific enzymes involved in inflammatory pathways, making it a promising candidate for the development of new anti-inflammatory drugs.
In the context of cancer research, 4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile has shown significant cytotoxic effects against various cancer cell lines. A study conducted by a team of researchers at the National Cancer Institute found that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that 4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile could be further explored as a potential therapeutic agent for cancer treatment.
Beyond its biological applications, 4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile has also been investigated for its potential use in materials science. Its unique chemical structure makes it an attractive building block for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound as a precursor for the synthesis of conductive polymers with enhanced electrical conductivity and mechanical strength. These materials have potential applications in electronic devices and energy storage systems.
The synthesis of 4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of ethyl malonate with acetone to form a diketone intermediate, followed by cyclization and nitrilation steps to introduce the cyano groups. The final step involves methylation to introduce the methyl group at the nitrogen atom. This synthetic pathway has been optimized to achieve high yields and purity levels suitable for both research and industrial applications.
In conclusion, 4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile (CAS No. 1135-62-2) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological activities make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly significant role in various scientific fields.
1135-62-2 (4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile) Related Products
- 4355-15-1(α,α'-Dicyano-1,1-cyclohexanediacetamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)